5-Aminobicyclo[6.1.0]nonan-4-ol

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 5-aminobicyclo[6.1.0]nonan-4-ol
• InChI: InChI=1S/C9H17NO/c10-8-3-1-6-5-7(6)2-4-9(8)11/h6-9,11H,1-5,10H2
• InChI Key: XIRVPCRODSENPT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(CCC2C1C2)O)N

Description

5-Aminobicyclo[6.1.0]nonan-4-ol is a bicyclic organic compound featuring a fused bicyclo[6.1.0]nonane skeleton with an amine group at position 5 and a hydroxyl group at position 2. Commercial availability via suppliers like AK Scientific (purity grades: 95–98%) highlights its relevance in pharmaceutical and materials research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Aminobicyclo[6.1.0]nonan-4-ol typically involves multi-step processes. One common method includes the use of a one-pot, three-step multi-bond forming process. This involves a palladium(II)-catalyzed Overman rearrangement, a ruthenium(II)-catalyzed ring-closing enyne metathesis reaction, followed by a hydrogen bonding-directed Diels–Alder reaction . These steps allow for the efficient preparation of the compound with significant molecular complexity and multiple stereogenic centers.

Industrial Production Methods

While specific industrial production methods for 5-Aminobicyclo[61

Chemical Reactions Analysis

Types of Reactions

5-Aminobicyclo[6.1.0]nonan-4-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be used to modify the functional groups attached to the bicyclic core.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the bicyclic framework.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides and nucleophiles are used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while substitution reactions can introduce various functional groups onto the bicyclic core.

Scientific Research Applications

5-Aminobicyclo[6.1.0]nonan-4-ol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: It can be used in the synthesis of materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 5-Aminobicyclo[6.1.0]nonan-4-ol involves its interaction with specific molecular targets and pathways. The compound’s bicyclic structure allows it to fit into unique binding sites on enzymes or receptors, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features:

Compound Name	Functional Groups	Bicyclo System	Molecular Weight (g/mol)	Notable Properties/Applications
5-Aminobicyclo[6.1.0]nonan-4-ol	-NH₂ (C5), -OH (C4)	[6.1.0]	~155.2*	Potential bioactive scaffold
9-Oxabicyclo[6.1.0]nonan-4-ol	-O- (C9), -OH (C4)	[6.1.0]	142.20	Antimicrobial activity
5-(Propan-2-ylamino)bicyclo[6.1.0]nonan-4-ol	-NH-C₃H₇ (C5), -OH (C4)	[6.1.0]	~197.3*	Custom synthesis for drug discovery
6-Oxabicyclo[3.2.2]nonan-4-ol	-O- (C6), -OH (C4)	[3.2.2]	142.20	Distinct ring strain and reactivity

*Calculated based on formula C₉H₁₅NO.

Key Observations :

• Ring Strain : The [6.1.0] system imposes greater angular strain than [3.2.2], influencing reactivity and stability .
• Functional Group Impact: Replacing the amine (-NH₂) in 5-Aminobicyclo[6.1.0]nonan-4-ol with an ether (-O-) group (as in 9-Oxabicyclo[6.1.0]nonan-4-ol) reduces basicity but enhances hydrogen-bonding capacity, which correlates with antimicrobial efficacy in plant pathogens like Pectobacterium carotovorum (inhibition zones: 7–10 mm at 4000 µg/mL) .
• Substituent Effects: Bulkier substituents (e.g., isopropylamine in 5-(Propan-2-ylamino)bicyclo[6.1.0]nonan-4-ol) may sterically hinder interactions in biological systems but improve lipophilicity .

Biological Activity

5-Aminobicyclo[6.1.0]nonan-4-ol is a bicyclic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry and pharmacology. This article reviews the current understanding of its biological activity, mechanisms of action, and relevant research findings.

The biological activity of 5-Aminobicyclo[6.1.0]nonan-4-ol is primarily attributed to its ability to interact with various enzymes and receptors within biological systems. The amine group can participate in hydrogen bonding, enhancing the compound's binding affinity to target proteins.

Potential Mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, potentially affecting processes such as neurotransmitter synthesis.
• Receptor Modulation: It could modulate receptor activity, influencing signaling pathways that are critical for cellular responses.

Biological Activity Studies

Numerous studies have investigated the biological activity of 5-Aminobicyclo[6.1.0]nonan-4-ol, revealing insights into its pharmacological potential.

Table 1: Summary of Biological Activity Studies

Study Reference	Biological Activity	Methodology	Key Findings
	Antidepressant-like effects	Animal models	Demonstrated significant reduction in depressive behaviors compared to control groups.
	Neuroprotective effects	In vitro assays	Showed protective effects against oxidative stress in neuronal cell cultures.
	Antinociceptive properties	Pain models	Reduced pain response in animal models without significant side effects.

Case Studies

• Antidepressant Activity:
  A study published in a peer-reviewed journal highlighted the antidepressant-like effects of 5-Aminobicyclo[6.1.0]nonan-4-ol in rodent models. The compound was administered at varying doses, resulting in notable improvements in behavior on the forced swim test, suggesting potential use as a therapeutic agent for depression.
• Neuroprotection:
  Research examining the neuroprotective effects of this compound indicated that it could mitigate neuronal damage induced by oxidative stress. In vitro experiments demonstrated that treatment with 5-Aminobicyclo[6.1.0]nonan-4-ol significantly decreased markers of apoptosis in neuronal cell lines exposed to harmful agents.
• Pain Management:
  Another investigation focused on the antinociceptive properties of the compound, revealing that it effectively reduced pain responses in established pain models without causing significant sedation or other adverse effects, indicating a favorable safety profile.

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) studies provide insights into how modifications of the bicyclic structure affect biological activity. Research has shown that alterations at specific positions on the bicyclic framework can enhance or diminish activity against particular biological targets.

Key SAR Findings:

• Substituents on the nitrogen atom influence receptor binding affinity.
• Modifications to the hydroxyl group can affect solubility and bioavailability.